N-(4-methoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide
Overview
Description
N-(4-methoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide, also known as MNPA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. MNPA is a pyrazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of N-(4-methoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. In particular, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been found to bind to the cannabinoid receptor CB1, which is involved in the regulation of pain, appetite, and mood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the application. In medicinal chemistry, this compound has been found to have anti-inflammatory and anti-cancer properties, as well as the ability to reduce pain and fever. In agriculture, this compound has been shown to promote the growth of crops and improve their resistance to environmental stresses such as drought and heat. In materials science, this compound has been used as a building block for the synthesis of materials with unique electronic and optical properties.
Advantages and Limitations for Lab Experiments
N-(4-methoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide has several advantages for use in lab experiments, including its ease of synthesis, low cost, and availability. However, this compound also has some limitations, including its relatively low solubility in water and its potential toxicity at high doses. Careful handling and proper safety precautions should be taken when working with this compound in the lab.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide, including the development of more efficient synthesis methods, the exploration of its potential as a drug candidate for various diseases, and the investigation of its properties as a plant growth regulator and building block for novel materials. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
N-(4-methoxyphenyl)-2-(4-nitro-1H-pyrazol-1-yl)propanamide has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, this compound has been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit the growth of cancer cells. In agriculture, this compound has been investigated for its ability to act as a plant growth regulator, promoting the growth of crops and improving their resistance to environmental stresses. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties.
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-(4-nitropyrazol-1-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O4/c1-9(16-8-11(7-14-16)17(19)20)13(18)15-10-3-5-12(21-2)6-4-10/h3-9H,1-2H3,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJHVALSOIBIQJA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)OC)N2C=C(C=N2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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